Cas no 7681-15-4 (propyl nicotinate)

• Product Name: propyl nicotinate
• CAS No: 7681-15-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00023586
• CID: 862015
• PubChem ID: 24331
• Update Time: 2025-04-19

propyl nicotinate Chemical and Physical Properties

Names and Identifiers

• propyl nicotinate
• NICOTINIC ACID PROPYL ESTER
• propyl pyridine-3-carboxylate
• 7681-15-4
• EINECS 231-662-0
• AI3-15767
• NSC-78447
• UNII-80CZF4GX8N
• SCHEMBL382067
• AKOS009165664
• CLAOCVVWIKGTOP-UHFFFAOYSA-N
• PROPYL NICOTINATE [MART.]
• E86151
• DTXSID50227629
• NSC 78447
• SY273653
• propylnicotinat
• 3-Pyridinecarboxylic acid, propyl ester
• 80CZF4GX8N
• Q27269141
• MFCD00023586
• NS00037844
• Nicodan percutan
• PROPYL NICOTINATE [WHO-DD]
• NSC78447
• Nicotinic acid, propyl ester

• MDL： MFCD00023586
• Inchi： 1S/C9H11NO2/c1-2-6-12-9(11)8-4-3-5-10-7-8/h3-5,7H,2,6H2,1H3
• InChI Key： CLAOCVVWIKGTOP-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19
• LogP: 1.64840

propyl nicotinate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids